Cas no 2376621-43-9 (Bis[(3-fluorophenyl)methyl](methyl)amine)

• Product Name: Bis[(3-fluorophenyl)methyl](methyl)amine
• CAS No: 2376621-43-9
• MF: C₁₅H₁₅F₂N
• MW: 247.28311085701
• CID: 6787999
• PubChem ID: 154701025
• Update Time: 2025-10-28

Bis[(3-fluorophenyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2376621-43-9
• Bis[(3-fluorophenyl)methyl](methyl)amine

• Inchi： 1S/C15H15F2N/c1-18(10-12-4-2-6-14(16)8-12)11-13-5-3-7-15(17)9-13/h2-9H,10-11H2,1H3
• InChI Key： TZSHTDOQJWAFMF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN(C)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 247.11725581g/mol
• Monoisotopic Mass: 247.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Additional information on Bis[(3-fluorophenyl)methyl](methyl)amine

Comprehensive Overview of Bis[(3-fluorophenyl)methyl](methyl)amine (CAS No. 2376621-43-9): Properties, Applications, and Industry Insights

Bis[(3-fluorophenyl)methyl](methyl)amine (CAS No. 2376621-43-9) is a fluorinated amine derivative gaining attention in pharmaceutical and material science research. This compound, characterized by its unique 3-fluorophenyl groups and methylamine core, exhibits properties that make it valuable for advanced applications. Researchers are increasingly exploring its potential due to the growing demand for fluorinated building blocks in drug discovery and specialty chemicals.

The molecular structure of Bis[(3-fluorophenyl)methyl](methyl)amine features two 3-fluorobenzyl moieties attached to a central methylamine nitrogen. This arrangement contributes to its lipophilicity and electronic properties, which are critical factors in medicinal chemistry applications. The presence of fluorine atoms enhances metabolic stability and binding affinity, addressing common challenges in small molecule drug development. Recent studies highlight its utility as an intermediate in synthesizing targeted therapeutics, particularly in neurological and oncological research areas.

In material science, CAS 2376621-43-9 demonstrates promise for developing advanced polymers and liquid crystal formulations. The fluorine substitution pattern influences molecular orientation and intermolecular interactions, making it relevant for optoelectronic materials. Industry reports suggest growing interest in such fluorinated amines for OLED technology and flexible electronics, aligning with the global push toward sustainable energy solutions and wearable devices.

Synthetic approaches to Bis[(3-fluorophenyl)methyl](methyl)amine typically involve reductive amination of 3-fluorobenzaldehyde derivatives or alkylation of methylamine precursors. Process optimization remains an active research area, with emphasis on green chemistry principles and atom economy. Analytical characterization commonly employs NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry, techniques frequently discussed in chemical synthesis forums and research publications.

The commercial availability of 2376621-43-9 through specialty chemical suppliers has expanded in response to market demand. Current pricing trends reflect the compound's position as a high-value intermediate, with quality specifications emphasizing HPLC purity and low heavy metal content. Regulatory considerations focus on standard REACH compliance and proper handling protocols, though it doesn't fall under restricted substance classifications.

Emerging applications for this compound intersect with several biotechnology trends, including PROTAC technology and covalent inhibitor design. Its structural features enable incorporation into pharmacophore models for kinase targets and GPCR modulators. Database analyses reveal increasing patent activity involving fluorophenylmethylamine derivatives, particularly in CNS drug discovery programs addressing neurodegeneration and mood disorders.

Environmental and safety profiles of Bis[(3-fluorophenyl)methyl](methyl)amine are consistent with standard laboratory chemical handling practices. While not classified as acutely toxic, proper engineering controls and PPE are recommended during manipulation. Disposal considerations align with waste halogenated compounds protocols, reflecting industry-wide commitments to responsible chemical management.

Future research directions may explore structure-activity relationships of analogs with varied fluorine substitution patterns. Computational chemistry approaches, including molecular docking and DFT calculations, could further elucidate its interactions with biological targets. The compound's versatility ensures continued relevance across drug discovery pipelines and functional material development, positioning it as a noteworthy subject in contemporary chemical research.